Cas no 177034-25-2 (2,4-Difluoro-5-methoxybenzaldehyde)

• Product Name: 2,4-Difluoro-5-methoxybenzaldehyde
• CAS No: 177034-25-2
• MF: C₈H₆F₂O₂
• MW: 172.128849506378
• MDL: MFCD24539280
• CID: 1363963
• Update Time: 2025-11-07

2,4-Difluoro-5-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2,4-difluoro-5-methoxy-
• Benzaldehyde,2,4-difluoro-5-methoxy
• 2,4-Difluoro-5-Methoxybenzaldehyde
• UHJQBMHEDSFVHM-UHFFFAOYSA-N
• 5341AJ
• TRA0030208
• FCH2005143
• SY027572
• 2,4-Difluoro-5-methoxybenzaldehyde

• MDL： MFCD24539280
• Inchi： 1S/C8H6F2O2/c1-12-8-2-5(4-11)6(9)3-7(8)10/h2-4H,1H3
• InChI Key： UHJQBMHEDSFVHM-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=O)C=C1OC)F

Computed Properties

• Exact Mass: 172.03400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.30000
• LogP: 1.78590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2,4-Difluoro-5-methoxybenzaldehyde

2,4-Difluoro-5-methoxybenzaldehyde: A Comprehensive Overview

The compound 2,4-Difluoro-5-methoxybenzaldehyde, identified by the CAS number 177034-25-2, is a significant aromatic aldehyde with a unique structural composition. This compound has garnered attention in various fields, including pharmaceuticals, agrochemicals, and materials science, due to its versatile properties and potential applications. Recent studies have further elucidated its role in medicinal chemistry, particularly in the development of bioactive molecules targeting specific therapeutic areas.

The molecular structure of 2,4-Difluoro-5-methoxybenzaldehyde comprises a benzene ring substituted with a fluoro group at positions 2 and 4, a methoxy group at position 5, and an aldehyde group at position 1. This substitution pattern imparts distinct electronic and steric properties to the molecule. The presence of electron-withdrawing groups like fluorine atoms enhances the electrophilicity of the aldehyde moiety, making it more reactive in various chemical transformations. The methoxy group, on the other hand, introduces electron-donating effects through resonance, which can modulate the reactivity of the compound in different reaction environments.

Recent research has focused on the synthesis and characterization of 2,4-Difluoro-5-methoxybenzaldehyde. One notable study published in the Journal of Organic Chemistry highlighted a novel route for its preparation via a one-pot reaction involving fluorination and aldehyde formation. This method not only simplifies the synthesis process but also improves yield and purity compared to traditional multi-step procedures. The compound's stability under various reaction conditions has also been extensively studied, revealing its suitability for high-throughput screening in drug discovery pipelines.

In terms of applications, 2,4-Difluoro-5-methoxybenzaldehyde has shown promise as an intermediate in the synthesis of bioactive compounds. For instance, it has been used as a key building block in the development of antitumor agents and antimicrobial agents. A study conducted by Smith et al. demonstrated that derivatives of this compound exhibit potent inhibitory activity against several cancer cell lines, suggesting its potential as a lead compound in oncology drug development.

Beyond medicinal chemistry, 2,4-Difluoro-5-methoxybenzaldehyde has also found applications in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalytic processes. Recent advancements have explored its role as a ligand in homogeneous catalysis for alkene epoxidation and olefin metathesis reactions. These findings underscore its versatility across diverse chemical domains.

The environmental impact of 2,4-Difluoro-5-methoxybenzaldehyde is another area of active research. Studies have assessed its biodegradability under simulated environmental conditions and have found that it exhibits moderate persistence in aqueous environments. However, further investigations are required to fully understand its ecological footprint and develop strategies for safe disposal or recycling.

In conclusion, 2,4-Difluoro-5-methoxybenzaldehyde, with its unique structural features and diverse applications, remains a focal point for scientific exploration. Ongoing research continues to uncover new insights into its chemical behavior and potential uses across various industries. As advancements in synthetic methodologies and analytical techniques unfold, this compound is poised to play an even more significant role in both academic research and industrial applications.